Cas no 133330-60-6 (4,8-Dichloro-5,6-dihydro-11H-benzo5,6cyclohepta1,2-bpyridin-11-one(Loratadine Impurity))

4,8-Dichloro-5,6-dihydro-11H-benzo5,6cyclohepta1,2-bpyridin-11-one(Loratadine Impurity) structure
133330-60-6 structure
Product Name:4,8-Dichloro-5,6-dihydro-11H-benzo5,6cyclohepta1,2-bpyridin-11-one(Loratadine Impurity)
CAS No:133330-60-6
MF:C14H9Cl2NO
MW:278.133361577988
CID:899528
PubChem ID:10540521
Update Time:2025-04-19

4,8-Dichloro-5,6-dihydro-11H-benzo5,6cyclohepta1,2-bpyridin-11-one(Loratadine Impurity) Chemical and Physical Properties

Names and Identifiers

    • 4,8-Dichloro-5,6-dihydro-11H-benzo[5,6]cyclohepta[1,2-β]pyridin-11-one (Loratadine Impurity)
    • 11H-Benzo[5,6]cyclohepta[1,2-b]pyridin-11-one, 4,8-dichloro-5,6-dihydro-
    • 4,8-Dichloro-5,6-dihydro-11H-benzo[5,6]cyclohepta[1,2-b]pyridin-11-one (Loratadine Impurity)
    • 4,8-Dichloro-5,6-dihydro-11H-benzo[5,6]cyclohepta[1,2-b]pyridin-11-one (Loratadine Impurity)
    • 4,8-dichloro-5,6-dihydrobenzo[4,5]cyclohepta[1,2-b]pyridin-11-one
    • Loratadine Impurity
    • Loratadine USP RC E
    • Loratadine Impurity 8
    • Loratadine USP Related CoMpound E
    • 4,8-Dichloro-6,11-dihydro-5H-benzo[5,6] cyclohepta[1,2-b]pyridin-11-one
    • 4,8-Dichloro-5,6-dihydro-11H-benzo[5,6]cyclohepta[1,2-b]pyridin-11-one\n(Loratadine Impurity)
    • 4,8-Dichloro-5,6-dihydro-11H-benzo[5,6]cyclohepta[1,2-b]pyridin-11-one(Loratadine Impurity)
    • 7,13-dichloro-4-azatricyclo[9.4.0.0?,?]pentadeca-1(11),3,5,7,12,14-hexaen-2-one
    • J-006350
    • LoratadineImpurityE
    • UNII-U665LG9V5L
    • U665LG9V5L
    • Loratadine Impurity 24
    • LORATADINE IMPURITY, 4,8-DICHLORO-6,11-DIHYDRO-5H-BENZO(5,6)CYCLOHEPTA(1,2-B)PYRIDIN-11-ONE- [USP IMPURITY]
    • 4,8-dichloro-5,6-dihydro-11h-benzo[5,6]cyclohepta[1,2-b]pyridin-11-one
    • (Loratadine Impurity)
    • Loratadine impurity, 4,8-dichloro-6,11-dihydro-5H-benzo(5,6)cyclohepta(1,2-b)pyridin-11-one-(USP)
    • SCHEMBL5474556
    • LORATADINE IMPURITY, 4,8-DICHLORO-6,11-DIHYDRO-5H-BENZO(5,6)CYCLOHEPTA(1,2-B)PYRIDIN-11-ONE-[USP IMPURITY]
    • 4,8-dichloro-6,11-dihydro-5h-benzo(5,6)cyclohepta(1,2-b)pyridin-11-one
    • DTXSID40158079
    • 4,8-Dichloro-5,6-dihydro-11H-benzo[5,6]cyclohepta[1,2-b]pyridin-11-one; Loratadine Impurity E; Loratadine Impurity 24
    • AKOS030240610
    • DTXCID1080570
    • Q21546987
    • 133330-60-6
    • 7,13-dichloro-4-azatricyclo[9.4.0.03,8]pentadeca-1(11),3,5,7,12,14-hexaen-2-one
    • 4,8-Dichloro-5,6-dihydro-11H-benzo(5,6)cyclohepta(1,2-b)pyridin-11-one
    • Loratadine impurity, 4,8-dichloro-6,11-dihydro-5H-benzo(5,6)cyclohepta(1,2-b)pyridin-11-one- [USP]
    • Loratadine Impurity E
    • 4,8-dichloro-6,11-dihydro-5h-benzo[5,6]cyclohepta[1,2-b]pyridin-11-one
    • BCP31810
    • DB-241557
    • Loratadine impurity, 4,8-dichloro-6,11-dihydro-5H-benzo(5,6)cyclohepta(1,2-b)pyridin-11-one-[USP]
    • LORATADINE IMPURITY, 4,8-DICHLORO-6,11-DIHYDRO-5H-BENZO(5,6)CYCLOHEPTA(1,2-B)PYRIDIN-11-ONE-(USP IMPURITY)
    • 4,8-Dichloro-5,6-dihydro-11H-benzo5,6cyclohepta1,2-bpyridin-11-one(Loratadine Impurity)
    • Inchi： 1S/C14H9Cl2NO/c15-9-2-4-10-8(7-9)1-3-11-12(16)5-6-17-13(11)14(10)18/h2,4-7H,1,3H2
    • InChI Key： FCKZNHVKGINCEC-UHFFFAOYSA-N
    • SMILES： ClC1C=CN=C2C(C3C=CC(=CC=3CCC2=1)Cl)=O

Computed Properties

  • Exact Mass: 277.00600
  • Monoisotopic Mass: 277.0061193g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 0
  • Complexity: 336
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 30Ų

Experimental Properties

  • Density: 1.409
  • Melting Point: 120-122°C
  • Boiling Point: 466.859°C at 760 mmHg
  • Flash Point: 236.148°C
  • Refractive Index: 1.639
  • PSA: 29.96000
  • LogP: 3.71800

4,8-Dichloro-5,6-dihydro-11H-benzo5,6cyclohepta1,2-bpyridin-11-one(Loratadine Impurity) Pricemore >>

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4,8-Dichloro-5,6-dihydro-11H-benzo5,6cyclohepta1,2-bpyridin-11-one(Loratadine Impurity) Related Literature

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